Cas no 150-77-6 (N,N,N',N'-Tetraethylethylenediamine)

• Product Name: N,N,N',N'-Tetraethylethylenediamine
• CAS No: 150-77-6
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• MDL: MFCD00009055
• CID: 82059
• PubChem ID: 354333375
• Update Time: 2025-11-02

N,N,N',N'-Tetraethylethylenediamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetraethylethylenediamine
• 1,2-Bis(diethylamino)ethane
• N,N,N',N'-tetraethylethane-1,2-diamine
• N,N,N,N-Tetraethylethylenediamine
• N,N,N‘,N‘-Tetraethylethylenediamine
• N,N,N′,N′-Tetraethylethylenediamine
• TEEDA
• n,n,n',n'-tetraethyl-2-ethanediamine
• N,N,N',N'-Tetraethyl ethylened
• N,N,N',N'-tetraethyl-ethane-1,2-diamine
• N,N,N',N'-Tetra-ethylethylendiamine
• TEEN
• Tetraethylethylenediamine
• Ethylenebis(diethylamine)
• N,N,N’,N’-Tetraethylethylened
• N,N,N',N'-Tetraethylenediamine
• N,N,N’,N’-Tetra-ethylethylendiamine
• n,n,n’,n’-tetraethyl-2-ethanediamine
• Ethylenediamine, N,N,N',N'-tetraethyl-
• 1,2-Ethanediamine, N,N,N',N'-tetraethyl-
• DIHKMUNUGQVFES-UHFFFAOYSA-N
• 1,2-Ethanediamine, N1,N1,N2,N2-tetraethyl-
• 1,2-Ethanediamine,N1,N1,N2,N2-tetraethyl-
• tetraethylethy
• N,N,N',N'-Tetraethylethylenediamine, 98%
• D92693
• tetraethylethylene diamine
• BS-52931
• InChI=1/C10H24N2/c1-5-11(6-2)9-10-12(7-3)8-4/h5-10H2,1-4H3
• N,N,N',N'-Tetraethylethylenediamine List Acronyms
• J-008741
• DIHKMUNUGQVFES-UHFFFAOYSA-
• AKOS005306772
• AI3-26669
• N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetraethylethylenediamine
• DTXSID0059740
• N1,N1,N2,N2-tetraethylethane-1,2-diamine
• SY001894
• FT-0606306
• T3371
• 1,2-bis(di-ethylamino)ethane
• SCHEMBL232247
• NS00020266
• MFCD00009055
• N pound notN pound notN' pound notN'-Tetraethylethylenediamine
• EINECS 205-770-3
• 150-77-6
• [2-(diethylamino)ethyl]diethylamine
• DB-043063
• ethane, 1,2-bisdiethylamino-

• MDL： MFCD00009055
• Inchi： 1S/C10H24N2/c1-5-11(6-2)9-10-12(7-3)8-4/h5-10H2,1-4H3
• InChI Key： DIHKMUNUGQVFES-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN(CC)CC
• BRN： 1738741

Computed Properties

• Exact Mass: 172.19400
• Monoisotopic Mass: 172.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 0.808 g/mL at 25 °C(lit.)
• Boiling Point: 190°C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.4343(lit.)
• PSA: 6.48000
• LogP: 1.67000
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol, slightly soluble in water.

N,N,N',N'-Tetraethylethylenediamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：III
• Risk Phrases：R22; R34
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials

Additional information on N,N,N',N'-Tetraethylethylenediamine

Comprehensive Guide to N,N,N',N'-Tetraethylethylenediamine (CAS 150-77-6): Properties, Applications, and Industry Insights

N,N,N',N'-Tetraethylethylenediamine (CAS 150-77-6), commonly abbreviated as TEEDA, is a versatile organic compound that has gained significant attention in various industrial and research applications. This diamine derivative belongs to the class of ethylenediamine compounds, characterized by its unique molecular structure featuring four ethyl groups attached to a central ethylenediamine backbone. The compound's chemical formula is C₁₀H₂₄N₂, with a molecular weight of 172.31 g/mol.

In recent years, the demand for specialty amines like TEEDA has grown substantially, particularly in the fields of polymer chemistry and catalysis. Researchers have been particularly interested in its role as a ligand in coordination chemistry, where it demonstrates excellent chelating properties. The compound's basic nature (pK_b ≈ 3.5) makes it valuable in numerous organic synthesis applications, especially in reactions requiring non-nucleophilic bases.

The physical properties of N,N,N',N'-Tetraethylethylenediamine include a clear, colorless to pale yellow appearance as a liquid at room temperature. It has a characteristic amine-like odor and shows good solubility in most organic solvents while being only slightly soluble in water. The compound typically has a boiling point range of 220-225°C and a density of approximately 0.82 g/cm³ at 20°C. These properties make TEEDA particularly useful in various industrial processes where controlled basicity and solubility are required.

One of the most significant applications of CAS 150-77-6 is in the field of polymer chemistry. The compound serves as an effective curing agent for epoxy resins, contributing to improved mechanical properties and thermal stability of the final products. Recent studies have explored its potential in developing advanced composite materials, particularly in the aerospace and automotive industries where lightweight, durable materials are in high demand.

In pharmaceutical research, TEEDA has found use as a building block for various drug intermediates. Its ability to form stable complexes with metal ions makes it valuable in designing metal-based therapeutics, a rapidly growing area of medicinal chemistry. Additionally, the compound's role in asymmetric synthesis has attracted attention from researchers working on chiral drug development.

The catalysis industry has been another major consumer of N,N,N',N'-Tetraethylethylenediamine. It serves as an excellent ligand for various transition metal catalysts used in cross-coupling reactions, which are fundamental to modern organic synthesis. Recent advancements in green chemistry have highlighted the potential of TEEDA-based catalysts in developing more sustainable chemical processes with reduced environmental impact.

Market trends indicate growing interest in high-purity TEEDA for specialized applications. Manufacturers are focusing on developing improved purification techniques to meet the stringent requirements of electronic-grade applications, particularly in the semiconductor industry where ultra-pure chemicals are essential. The global market for specialty amines like TEEDA is projected to grow at a compound annual growth rate (CAGR) of approximately 5-7% over the next five years.

From a safety perspective, proper handling of N,N,N',N'-Tetraethylethylenediamine requires standard laboratory precautions. While not classified as highly hazardous, it should be stored in tightly sealed containers away from strong oxidizers and acids. The compound's flammability characteristics necessitate appropriate storage conditions in cool, well-ventilated areas. Material safety data sheets (MSDS) provide comprehensive guidance for safe handling procedures.

Recent innovations in TEEDA chemistry include its application in CO₂ capture technologies, where researchers are exploring its potential as an absorbent for carbon dioxide. This aligns with current global efforts to develop more efficient carbon capture and storage (CCS) solutions. The compound's ability to form stable carbamates with CO₂ makes it a promising candidate for next-generation environmental technologies.

Quality control for CAS 150-77-6 typically involves analytical techniques such as gas chromatography (GC) and titration methods to ensure purity levels meet industry standards. Advanced characterization methods including NMR spectroscopy and mass spectrometry are employed for structural confirmation and impurity profiling. These quality assurance measures are particularly important for applications in pharmaceutical synthesis and electronic materials.

The synthesis of N,N,N',N'-Tetraethylethylenediamine typically involves the alkylation of ethylenediamine with ethyl halides or through reductive amination processes. Recent process optimization efforts have focused on improving yield and reducing byproducts, with particular attention to green chemistry principles such as atom economy and reduced waste generation. These advancements contribute to more sustainable production methods for this valuable chemical intermediate.

Looking toward future applications, researchers are investigating the potential of TEEDA derivatives in energy storage systems, particularly as components in advanced battery technologies. The compound's ability to coordinate with various metal ions and its electrochemical stability make it an interesting candidate for next-generation electrolytes. This research direction aligns with the growing global demand for improved energy storage solutions.

For laboratories and industries working with N,N,N',N'-Tetraethylethylenediamine, proper storage conditions are essential to maintain product quality. The compound should be kept in amber glass or properly lined metal containers under an inert atmosphere when long-term storage is required. Regular quality checks are recommended, especially for applications requiring high purity levels. These storage protocols help ensure consistent performance in various chemical processes and research applications.